Cas no 21656-26-8 (2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid)

21656-26-8 structure
Product Name:2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
CAS No:21656-26-8
Molecular Formula:C12H11I3N2O4
Molecular Weight:627.93874
CID:281631
PubChem ID:88994
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Properties
Names and Identifiers
-
- Benzoic acid,3-(acetylmethylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]-
- 2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
- 3-(Acetylmethylamino)-2,4,6-triiodo-5-((methylamino)carbonyl)benzoic acid
- 3-[acetyl(methyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
- 3-[acetyl(methyl)amino]-2, 4, 6-triiodo-5-(methylcarbamoyl)benzoic acid
- 3-[Acetyl(methyl)amino]-5-[hydroxy(methylimino)methyl]-2,4,6-triiodobenzoic acid
- DTXSID40944257
- 3-(ACETYLMETHYLAMINO)-2,4,6-TRIIODO-5-[(METHYLAMINO)CARBONYL]BENZOIC ACID
- NS00051144
- 21656-26-8
- W-110536
- EINECS 244-509-8
-
- InChIKey: KBVFQNAAPPYNMT-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H11I3N2O4/c1-4(18)3-17-10-8(14)5(11(19)16-2)7(13)6(9(10)15)12(20)21/h17H,3H2,1-2H3,(H,16,19)(H,20,21)
- SMILES: CC(CNC1=C(I)C(C(=O)O)=C(I)C(C(NC)=O)=C1I)=O
Computed Properties
- Exact Mass: 627.78393
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 627.7853g/mol
- Heavy Atom Count: 21
- Complexity: 448
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 95.5
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T795300-2.5mg |
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid |
21656-26-8 | 2.5mg |
$236.00 | 2023-05-17 |
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Related Literature
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Khandaker Monower Hossain,Md Saiduzzaman,Nobuhiro Kumada,Takahiro Takei,Hisanori Yamane New J. Chem., 2022,46, 3595-3601
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7. Towards directional assembly of hierarchical structures: aniline oligomers as the model precursors†Jaroslav Stejskal Nanoscale, 2013,5, 2620-2626
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Huiling Zhu,Peng Liu,Hongxin Liu,Ebrahim-Alkhalil M. A. Ahmed,Juan Li,Hong-Ping Xiao,Xinhua Li,Jun Jiang Org. Chem. Front., 2022,9, 2766-2772
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Jafar Khalil-Allafi,Amir Motallebzadeh,Cristina Volpini,Vida Khalili Mater. Adv., 2023,4, 5618-5632
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Di Li,Xingxing Chen,Jianyong Yu Chem. Commun., 2019,55, 13892-13895
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